Cas no 2680902-71-8 (1-Hydroxy-7-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid)

• Product Name: 1-Hydroxy-7-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid
• CAS No: 2680902-71-8
• MF: C₁₁H₉F₃N₂O₄
• MW: 290.195373296738
• CID: 5637337
• PubChem ID: 165933167
• Update Time: 2025-06-07

1-Hydroxy-7-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-7-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid
• 2680902-71-8
• EN300-28288111
• 1-Hydroxy-7-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid

• Inchi： 1S/C11H9F3N2O4/c12-11(13,14)10(20)16-2-1-5-6(9(18)19)3-15-8(17)7(5)4-16/h3H,1-2,4H2,(H,15,17)(H,18,19)
• InChI Key： QNZZAPCXNJBOJX-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2C(NC=C(C(=O)O)C=2CC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 290.05144126g/mol
• Monoisotopic Mass: 290.05144126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 86.7Ų

Additional information on 1-Hydroxy-7-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid

Introduction to 1-Hydroxy-7-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid (CAS No. 2680902-71-8)

1-Hydroxy-7-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680902-71-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the naphthyridine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as the 1-hydroxy moiety and the 2,2,2-trifluoroacetyl substituent imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 1-Hydroxy-7-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid is characterized by a fused bicyclic system consisting of a pyridine ring and a piperidine ring. This configuration is reminiscent of several bioactive molecules that have demonstrated efficacy in treating various diseases. The trifluoroacetyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity to biological targets. This feature has been leveraged in the design of protease inhibitors and other enzyme-targeting agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. The 1-hydroxy group in this compound contributes to its solubility and bioavailability, which are critical factors in drug formulation. Additionally, the naphthyridine core is known to exhibit antimicrobial and anticancer properties. Several studies have highlighted the potential of naphthyridine derivatives as inhibitors of bacterial DNA gyrase and topoisomerase II, which are essential enzymes in bacterial replication and human cancer cell proliferation.

One of the most compelling aspects of 1-Hydroxy-7-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid is its versatility in medicinal chemistry. Researchers have utilized this scaffold as a starting point for generating libraries of analogs with tailored biological activities. For instance, modifications at the 4-carboxylic acid position can lead to compounds with enhanced receptor binding affinity or altered metabolic pathways. Such structural diversification is key to optimizing drug candidates for clinical trials.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the naphthyridine core efficiently. Furthermore, the introduction of the trifluoroacetyl group necessitates specialized reagents and techniques to ensure regioselectivity and functional group compatibility.

Recent advancements in computational chemistry have accelerated the process of virtual screening and molecular docking studies for 1-Hydroxy-7-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid analogs. These simulations allow researchers to predict binding interactions with target proteins with remarkable accuracy before conducting expensive wet-lab experiments. Such computational approaches have been instrumental in identifying lead compounds for further optimization.

The pharmacological profile of this compound has been extensively studied both in vitro and in vivo. Preliminary findings suggest that it exhibits potent inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The trifluoroacetyl moiety appears to play a crucial role in modulating enzyme activity by inducing conformational changes or competing with natural substrates. Additionally, the 1-hydroxy group may contribute to cell signaling pathways by interacting with intracellular receptors or kinases.

In conclusion,1-Hydroxy-7-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-2',7'-naphthyridine carboxylic acid (CAS No. 2680902718) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research efforts are focused on refining synthetic routes to improve scalability while exploring novel derivatives with enhanced therapeutic potential. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly remain at the forefront of drug discovery initiatives across academic institutions and pharmaceutical companies alike.